2-{N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]METHANESULFONAMIDO}-N-(2-ETHYLPHENYL)ACETAMIDE

• IUPAC Name: 2-[2-chloro-N-methylsulfonyl-5-(trifluoromethyl)anilino]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C18H18ClF3N2O3S/c1-3-12-6-4-5-7-15(12)23-17(25)11-24(28(2,26)27)16-10-13(18(20,21)22)8-9-14(16)19/h4-10H,3,11H2,1-2H3,(H,23,25)
• InChI Key: JQEGJMIXBUXKOT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN(C2=C(C=CC(=C2)C(F)(F)F)Cl)S(=O)(=O)C
• Molecular Formula: C18H18ClF3N2O3S
• Molecular Weight: 434.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a trifluoromethyl group, a chloro group, a methylsulfonyl group, and an amide group. These functional groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the trifluoromethyl group could potentially be introduced using a reagent like trifluoromethyltrimethylsilane.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which could have significant effects on the compound’s chemical behavior.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents used. The presence of the amide group could make it susceptible to reactions like hydrolysis, especially under acidic or basic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group could increase its lipophilicity, potentially affecting its solubility and its ability to cross biological membranes.

Mechanism of Action

Without more specific information, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological molecules in the body.

Future Directions

Future research on this compound could involve studying its synthesis, its reactions, and its potential applications. For example, it could be interesting to investigate whether it has any useful biological activity.